Cas no 2229349-72-6 (3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol)

• Product Name: 3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol
• CAS No: 2229349-72-6
• MF: C₈H₁₂F₃N₃O
• MW: 223.195591926575
• CID: 5889037
• PubChem ID: 165676062
• Update Time: 2023-12-15

3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol
• EN300-1953631
• 2229349-72-6
• 3-amino-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-1-ol

• Inchi： 1S/C8H12F3N3O/c1-14-6(5(3-12)4-15)2-7(13-14)8(9,10)11/h2,5,15H,3-4,12H2,1H3
• InChI Key： KMVYKTMWHFHVMZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(CO)CN)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 223.09324650g/mol
• Monoisotopic Mass: 223.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.1Ų